Cas no 354814-09-8 (2-Hydroxy-2-phenylacetonitrile; (R)-form, O-β-D-Allopyranoside)
354814-09-8 structure
2-Hydroxy-2-phenylacetonitrile; (R)-form, O-β-D-Allopyranoside
354814-09-8
C14H17NO6
295.287884473801
6694761
2-Hydroxy-2-phenylacetonitrile; (R)-form, O-β-D-Allopyranoside Properties
Names and Identifiers
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- ZKSZEJFBGODIJW-UHFFFAOYSA-N
- 1S/C14H17NO6/c15-6-9(8-4-2-1-3-5-8)20-14-13(19)12(18)11(17)10(7-16)21-14/h1-5,9-14,16-19H,7H2
- OCC1C(O)C(O)C(O)C(OC(C2C=CC=CC=2)C#N)O1
2-Hydroxy-2-phenylacetonitrile; (R)-form, O-β-D-Allopyranoside Related Literature
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Kenneth Shankland,Alan R. Kennedy,William I. F. David J. Mater. Chem., 2005,15, 4838-4844
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Jie Li,Chendong Ji,Wantai Yang,Meizhen Yin Analyst, 2013,138, 7289-7293
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Sumaira Anjum,Rimsha Chaudhary,Amna Komal Khan,Mariam Hashim,Iram Anjum,Christophe Hano,Bilal Haider Abbasi RSC Adv., 2022,12, 22266-22284
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Izhal Abdul Halin RSC Adv., 2021,11, 39311-39318
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6. Sanguinarine, a promising anticancer therapeutic: photochemical and nucleic acid binding propertiesGopinatha Suresh Kumar,Soumitra Hazra RSC Adv., 2014,4, 56518-56531
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Alejandro Moncayo-Lasso,Luis Enrique Mora-Arismendi,Julián Andrés Rengifo-Herrera,Janeth Sanabria,Norberto Benítez,César Pulgarin Photochem. Photobiol. Sci., 2012,11, 821-827
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Ikuo Sasaki,Hana Doi,Toshiya Hashimoto,Takao Kikuchi,Hajime Ito,Tatsuo Ishiyama Chem. Commun., 2013,49, 7546-7548
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9. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
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Christian Müller,Guillaume Despras,Thisbe K. Lindhorst Chem. Soc. Rev., 2016,45, 3275-3302
354814-09-8 (2-Hydroxy-2-phenylacetonitrile; (R)-form, O-β-D-Allopyranoside) Related Products
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